N-methyl-3-(3-nitrophenyl)acrylamide

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: N-methyl-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C10H10N2O3/c1-11-10(13)6-5-8-3-2-4-9(7-8)12(14)15/h2-7H,1H3,(H,11,13)
• InChI Key: MSFBIVDHLICOSY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C=CC1=CC(=CC=C1)[N+](=O)[O-]

Description

N-Methyl-3-(3-nitrophenyl)acrylamide is an acrylamide derivative featuring a methyl group on the nitrogen atom and a 3-nitrophenyl substituent at the β-position of the acrylamide backbone. The 3-nitrophenyl group is an electron-withdrawing moiety that influences electronic properties, solubility, and reactivity, making it a critical component in medicinal chemistry and polymer science .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Observations :

• Electron-Withdrawing Groups : Nitro-substituted acrylamides (e.g., 6h, 6i) exhibit moderate yields (56–58%), likely due to the nitro group’s electron-withdrawing nature, which may slow reaction kinetics .
• Polymer Derivatives : Polymeric forms (e.g., 3a) achieve higher yields (62%), possibly due to optimized polymerization conditions using triethylamine and dichloromethane (DCM) .
• Positional Isomerism : N-(4-Nitrophenyl)acrylamide (4-nitro isomer) shows a higher yield (65%) and melting point (172°C) compared to 3-nitro analogs, suggesting steric and electronic differences influence crystallinity .

Structural and Electronic Comparisons

Table 2: Substituent Impact on Physicochemical Properties

Compound Name	Key Functional Groups	Notable Properties
N-(5-Fluoro-2-methylphenyl)-3-(3-nitrophenyl)acrylamide	Fluoro, methyl, nitro	Enhanced lipophilicity; potential for improved membrane permeability
(2E)-3-(3-Nitrophenyl)-N-(4-phenoxyphenyl)acrylamide	Phenoxyphenyl, nitro	Extended conjugation; possible UV absorption shifts
N-Methyl-3-(4-(trifluoromethyl)phenyl)acrylamide ()	Trifluoromethyl, methyl	High yield (75%); electron-deficient CF₃ group enhances stability

Key Insights :

• Fluorine Substitution : The introduction of fluorine (e.g., ) increases electronegativity and metabolic stability, common in drug design .
• Trifluoromethyl Groups : Compounds with CF₃ () achieve higher synthetic yields (75%) compared to nitro derivatives, likely due to reduced steric hindrance .